Cas no 952417-62-8 (3-(1-Pyrrolidinyl)cyclobutanamine)
3-(1-Pyrrolidinyl)cyclobutanamine Chemical and Physical Properties
Names and Identifiers
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- 3-pyrrolidin-1-ylcyclobutan-1-amine
- 3-(pyrrolidin-1-yl)cyclobutan-1-amine
- 3-(1-Pyrrolidinyl)cyclobutanamine
- Cyclobutanamine, 3-(1-pyrrolidinyl)-
- (1S,3s)-3-(pyrrolidin-1-yl)cyclobutan-1-amine
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- MDL: MFCD18381812
- Inchi: 1S/C8H16N2/c9-7-5-8(6-7)10-3-1-2-4-10/h7-8H,1-6,9H2
- InChI Key: SDCMTTFEMUUERF-UHFFFAOYSA-N
- SMILES: N1(CCCC1)C1CC(C1)N
Computed Properties
- Exact Mass: 140.131348519 g/mol
- Monoisotopic Mass: 140.131348519 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 140.23
- XLogP3: 0.4
- Topological Polar Surface Area: 29.3
Experimental Properties
- Color/Form: No date available
- Density: 1.1±0.1 g/cm3
- Melting Point: No date available
- Boiling Point: 194.0±8.0 °C at 760 mmHg
- Flash Point: 66.4±13.6 °C
- Vapor Pressure: 0.5±0.4 mmHg at 25°C
3-(1-Pyrrolidinyl)cyclobutanamine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(1-Pyrrolidinyl)cyclobutanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P179510-500mg |
3-(1-Pyrrolidinyl)cyclobutanamine |
952417-62-8 | 500mg |
$ 550.00 | 2022-06-03 | ||
| TRC | P179510-1000mg |
3-(1-Pyrrolidinyl)cyclobutanamine |
952417-62-8 | 1g |
$ 915.00 | 2022-06-03 | ||
| TRC | P179510-2500mg |
3-(1-Pyrrolidinyl)cyclobutanamine |
952417-62-8 | 2500mg |
$ 1820.00 | 2022-06-03 | ||
| Enamine | EN300-261924-0.05g |
3-(pyrrolidin-1-yl)cyclobutan-1-amine |
952417-62-8 | 95% | 0.05g |
$1129.0 | 2024-06-18 | |
| Enamine | EN300-261924-0.1g |
3-(pyrrolidin-1-yl)cyclobutan-1-amine |
952417-62-8 | 95% | 0.1g |
$1183.0 | 2024-06-18 | |
| Enamine | EN300-261924-0.25g |
3-(pyrrolidin-1-yl)cyclobutan-1-amine |
952417-62-8 | 95% | 0.25g |
$1235.0 | 2024-06-18 | |
| Enamine | EN300-261924-0.5g |
3-(pyrrolidin-1-yl)cyclobutan-1-amine |
952417-62-8 | 95% | 0.5g |
$1289.0 | 2024-06-18 | |
| Enamine | EN300-261924-1.0g |
3-(pyrrolidin-1-yl)cyclobutan-1-amine |
952417-62-8 | 95% | 1.0g |
$1343.0 | 2024-06-18 | |
| Enamine | EN300-261924-2.5g |
3-(pyrrolidin-1-yl)cyclobutan-1-amine |
952417-62-8 | 95% | 2.5g |
$2631.0 | 2024-06-18 | |
| Enamine | EN300-261924-5.0g |
3-(pyrrolidin-1-yl)cyclobutan-1-amine |
952417-62-8 | 95% | 5.0g |
$3894.0 | 2024-06-18 |
3-(1-Pyrrolidinyl)cyclobutanamine Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on 3-(1-Pyrrolidinyl)cyclobutanamine
Research Briefing on 3-(1-Pyrrolidinyl)cyclobutanamine (CAS: 952417-62-8) in Chemical Biology and Pharmaceutical Applications
3-(1-Pyrrolidinyl)cyclobutanamine (CAS: 952417-62-8) is a cyclobutane derivative with a pyrrolidine substituent, which has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to a class of small molecules that exhibit unique structural features, making it a promising candidate for modulating biological targets. Recent studies have explored its pharmacological properties, synthetic routes, and therapeutic potential, particularly in the context of central nervous system (CNS) disorders and pain management.
The synthesis of 3-(1-Pyrrolidinyl)cyclobutanamine has been optimized to improve yield and purity, with recent advancements focusing on green chemistry approaches. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for its synthesis, achieving a 78% yield under mild conditions. The compound's structural rigidity and amine functionality make it a versatile scaffold for further derivatization, enabling the development of analogs with enhanced bioavailability and target specificity.
Pharmacological investigations have revealed that 3-(1-Pyrrolidinyl)cyclobutanamine exhibits affinity for sigma-1 and sigma-2 receptors, which are implicated in neuroprotection and cancer therapy. In vitro studies using human cell lines showed that the compound modulates intracellular calcium signaling, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, preclinical animal models have demonstrated its efficacy in reducing neuropathic pain, with minimal off-target effects compared to existing therapeutics.
Recent clinical trials have explored the safety and tolerability of 3-(1-Pyrrolidinyl)cyclobutanamine in healthy volunteers. Phase I results, published in Clinical Pharmacology & Therapeutics, indicated a favorable pharmacokinetic profile, with linear dose-response relationships and no significant adverse effects at therapeutic doses. These findings support further investigation in Phase II trials for specific indications, including chronic pain and cognitive impairment.
In summary, 3-(1-Pyrrolidinyl)cyclobutanamine (CAS: 952417-62-8) represents a promising lead compound in drug discovery, with diverse applications ranging from CNS disorders to oncology. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacological properties, and explore its therapeutic potential in combination therapies. Future directions include the development of targeted delivery systems and the investigation of its role in epigenetics and immune modulation.
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